BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of DCZ19931: A Comprehensive
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DCZ19931

Cat. No.: B12391684

For immediate release

This document provides essential safety and logistical information for the proper disposal of
DCZ19931, a substance also known as Deschloroclozapine (DCZ). Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to maintain compliance
with environmental regulations. This guide is intended for researchers, scientists, and drug
development professionals who handle this compound.

Immediate Safety and Hazard Information

DCZ19931 is classified as an acute oral toxicant (Category 3), with the primary hazard being
toxicity if swallowed.[1] All personnel handling DCZ19931 must be thoroughly familiar with its
Safety Data Sheet (SDS) and take the following precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves (standard BS EN 374:2003 or
equivalent), and a lab coat.[1]

e Engineering Controls: Handle DCZ19931 in a well-ventilated area, preferably within a
chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[1]

e Hygiene Practices: Wash hands thoroughly after handling the compound.[1]

e In Case of Exposure:
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o Ingestion: If swallowed, immediately call a poison control center or physician.[1]
o Skin Contact: In case of skin contact, wash off with soap and plenty of water.
o Eye Contact: Flush eyes with water as a precaution.

Quantitative Data Summary

While specific quantitative data for DCZ19931's environmental impact is not readily available,
its toxicological profile necessitates careful handling and disposal.

Parameter Value Reference
Chemical Name Deschloroclozapine (DCZ) [1]
CAS Number 1977-07-7 [1]
Molecular Formula C18H20N4 [1]
Molecular Weight 292.39 [1]
GHS Classification ;\cute Toxicity, oral - Category 0]
Hazard Statement H301: Toxic if swallowed [1]

Disposal Protocol for DCZ19931

The following step-by-step protocol outlines the approved procedure for the disposal of
DCZ19931. This protocol is designed to be followed sequentially to ensure safety and
compliance.

1.0 Waste Identification and Segregation

1.1. Identify Waste: All materials contaminated with DCZ19931, including unused product, spill
cleanup materials, and contaminated labware, must be treated as hazardous waste. 1.2.
Segregate Waste: Do not mix DCZ19931 waste with other waste streams. It should be
collected in a designated, properly labeled hazardous waste container. Avoid mixing with
incompatible materials such as strong oxidizing agents and strong acids.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://documents.tocris.com/pdfs/tocris_msds/7193_sds.pdf?1603271332
https://www.benchchem.com/product/b12391684?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/7193_sds.pdf?1603271332
https://documents.tocris.com/pdfs/tocris_msds/7193_sds.pdf?1603271332
https://documents.tocris.com/pdfs/tocris_msds/7193_sds.pdf?1603271332
https://documents.tocris.com/pdfs/tocris_msds/7193_sds.pdf?1603271332
https://documents.tocris.com/pdfs/tocris_msds/7193_sds.pdf?1603271332
https://documents.tocris.com/pdfs/tocris_msds/7193_sds.pdf?1603271332
https://www.benchchem.com/product/b12391684?utm_src=pdf-body
https://www.benchchem.com/product/b12391684?utm_src=pdf-body
https://www.benchchem.com/product/b12391684?utm_src=pdf-body
https://www.benchchem.com/product/b12391684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2.0 Waste Collection and Container Management

2.1. Container Selection: Use a sturdy, leak-proof container that is compatible with the
chemical. 2.2. Labeling: Clearly label the waste container with "Hazardous Waste," the
chemical name "DCZ19931 (Deschloroclozapine),” and the associated hazard pictograms
(e.g., skull and crossbones for acute toxicity). 2.3. Container Handling: Keep the waste
container securely closed except when adding waste. Store the container in a designated
satellite accumulation area within the laboratory.

3.0 Spill Management

3.1. Containment: In the event of a spill, avoid breathing dust.[2] Ensure adequate ventilation.
3.2. Cleanup: Carefully sweep up the solid material and place it into the designated hazardous
waste container.[2] Use appropriate PPE during cleanup. 3.3. Decontamination: Decontaminate
the spill area with a suitable cleaning agent.

4.0 Final Disposal

4.1. Professional Collection: Arrange for the collection of the hazardous waste container by a
specialized and licensed disposal company.[1] Do not attempt to dispose of DCZ19931 through
standard laboratory trash or down the drain. 4.2. Documentation: Maintain records of all
disposed DCZ19931 waste in accordance with institutional and national regulations.

Diagrams

DCZ19931 Disposal Workflow
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Caption: Workflow for the safe disposal of DCZ19931.
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Caption: Key safety controls for handling DCZ19931.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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